![molecular formula C17H10Cl2F3N3O3 B3135192 Methyl 3-(2,6-dichlorophenyl)-5-[2-methyl-4-(trifluoromethyl)-5-pyrimidinyl]-4-isoxazolecarboxylate CAS No. 400087-02-7](/img/structure/B3135192.png)
Methyl 3-(2,6-dichlorophenyl)-5-[2-methyl-4-(trifluoromethyl)-5-pyrimidinyl]-4-isoxazolecarboxylate
Overview
Description
Methyl 3-(2,6-dichlorophenyl)-5-[2-methyl-4-(trifluoromethyl)-5-pyrimidinyl]-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C17H10Cl2F3N3O3 and its molecular weight is 432.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds : This compound acts as an alkylating agent for aromatic heterocycles, leading to the synthesis of novel compounds like aziridines, which have further applications in chemical research (Alves et al., 2000).
Development of Antimicrobial and Anticancer Agents : Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anticancer activities. Such compounds show potential in the development of new treatments for bacterial infections and cancer (Lu Jiu-fu et al., 2015).
Advancements in Organic Synthesis : The compound is instrumental in the advancement of organic synthesis techniques. For example, its derivatives have been used in the synthesis of pyrimidinyl pyrazole derivatives, contributing to the field of organic chemistry and drug development (Naito et al., 2002).
Exploration of New Chemical Structures : Research involving this compound also contributes to the exploration and understanding of new chemical structures, which is fundamental to the field of chemistry and pharmaceutical sciences (Zhao et al., 2009).
properties
IUPAC Name |
methyl 3-(2,6-dichlorophenyl)-5-[2-methyl-4-(trifluoromethyl)pyrimidin-5-yl]-1,2-oxazole-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl2F3N3O3/c1-7-23-6-8(15(24-7)17(20,21)22)14-12(16(26)27-2)13(25-28-14)11-9(18)4-3-5-10(11)19/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVZBAJQMZVJQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=N1)C(F)(F)F)C2=C(C(=NO2)C3=C(C=CC=C3Cl)Cl)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl2F3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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